Cas no 120466-20-8 (Spiro[cyclohexane-1,9'-[3,7]diazabicyclo[3.3.1]nonane],3'-[(4-bromophenyl)sulfonyl]-7'-(cyclohexylmethyl)-)

• Product Name: Spiro[cyclohexane-1,9'-[3,7]diazabicyclo[3.3.1]nonane],3'-[(4-bromophenyl)sulfonyl]-7'-(cyclohexylmethyl)-
• CAS No: 120466-20-8
• MF: C₂₅H₃₇BrN₂O₂S
• MW: 509.542484998703
• CID: 225291
• PubChem ID: 3078269
• Update Time: 2025-04-19

Spiro[cyclohexane-1,9'-[3,7]diazabicyclo[3.3.1]nonane],3'-[(4-bromophenyl)sulfonyl]-7'-(cyclohexylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclohexane-1,9'-[3,7]diazabicyclo[3.3.1]nonane],3'-[(4-bromophenyl)sulfonyl]-7'-(cyclohexylmethyl)-
• 3-(3-bromophenyl)sulfonyl-7-(cyclohexylmethyl)spiro[3,7-diazabicyclo[3.3.1]nonane-9,1'-cyclohexane]
• 3-(3-Bromobenzene-1-sulfonyl)-7-(cyclohexylmethyl)-3,7-diazaspiro[bicyclo[3.3.1]nonane-9,1'-cyclohexane]
• DTXSID80923425
• 120466-20-8
• Spiro(cyclohexane-1,9'-(3,7)diazabicyclo(3.3.1)nonane), 3'-((4-bromophenyl)sulfonyl)-7'-(cyclohexylmethyl)-

• Inchi： 1S/C25H37BrN2O2S/c26-23-10-7-11-24(14-23)31(29,30)28-18-21-16-27(15-20-8-3-1-4-9-20)17-22(19-28)25(21)12-5-2-6-13-25/h7,10-11,14,20-22H,1-6,8-9,12-13,15-19H2
• InChI Key： DMQXYOYTOUHHPS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)S(N1CC2CN(CC3CCCCC3)CC(C1)C12CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 508.17611
• Monoisotopic Mass: 508.175912
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49
• XLogP3: 6.8

Experimental Properties

• Density: 1.36
• Boiling Point: 600.8°C at 760 mmHg
• Flash Point: 317.2°C
• Refractive Index: 1.62
• PSA: 40.62